Cas no 1037131-52-4 (1-(2-Methylphenyl)cyclohexylmethanamine)

• Product Name: 1-(2-Methylphenyl)cyclohexylmethanamine
• CAS No: 1037131-52-4
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 4568937
• Update Time: 2025-05-20

1-(2-Methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2-methylphenyl)cyclohexyl]methanamine
• (1-(o-Tolyl)cyclohexyl)methanamine
• 1-(2-Methylphenyl)cyclohexylmethanamine

• Inchi： 1S/C14H21N/c1-12-7-3-4-8-13(12)14(11-15)9-5-2-6-10-14/h3-4,7-8H,2,5-6,9-11,15H2,1H3
• InChI Key： SUVBDFFIBRDKFZ-UHFFFAOYSA-N
• SMILES： C(C1(C2=CC=CC=C2C)CCCCC1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-Methylphenyl)cyclohexylmethanamine

Comprehensive Overview of 1-(2-Methylphenyl)cyclohexylmethanamine (CAS No. 1037131-52-4): Properties, Applications, and Research Insights

1-(2-Methylphenyl)cyclohexylmethanamine (CAS No. 1037131-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a cyclohexylmethanamine backbone substituted with a 2-methylphenyl group, serves as a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₄H₂₁N, and precise stereochemistry make it a subject of interest for drug discovery and material science.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of structurally diverse amines like 1-(2-Methylphenyl)cyclohexylmethanamine. Researchers are increasingly exploring its role in modulating biological targets, particularly in central nervous system (CNS) drug development, where similar scaffolds exhibit activity. The compound’s lipophilicity, calculated logP values, and hydrogen-bonding capacity align with current bioavailability optimization strategies, making it a candidate for lead compound refinement.

From a synthetic perspective, 1-(2-Methylphenyl)cyclohexylmethanamine is often synthesized via reductive amination or Grignard reactions, with yields optimized through green chemistry protocols. Its stability under physiological conditions and compatibility with click chemistry platforms further enhance its utility in proteomics and bioconjugation studies. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its purity and structural integrity.

In industrial contexts, this compound is explored for advanced material synthesis, including chiral auxiliaries and liquid crystal precursors. Its thermal stability and solubility profiles are critical for polymeric applications, where amine-functionalized monomers are in demand. Environmental considerations, such as biodegradability and low ecotoxicity, position it favorably compared to traditional aromatic amines.

Frequently asked questions about 1-(2-Methylphenyl)cyclohexylmethanamine (CAS No. 1037131-52-4) include inquiries about its spectral data, supplier availability, and scalable synthesis routes. Researchers also seek comparisons with analogs like 1-(4-methylphenyl)cyclohexylmethanamine to evaluate substituent effects. The compound’s relevance to neuropharmacology and enzyme inhibition studies continues to drive academic and commercial interest.

Emerging applications in catalysis and asymmetric synthesis further underscore the versatility of 1-(2-Methylphenyl)cyclohexylmethanamine. Recent patents disclose its use in ligand design for transition-metal complexes, highlighting its role in C−H activation reactions. Collaborative studies between computational chemists and experimentalists aim to predict its ADMET properties using quantitative structure-activity relationship (QSAR) models.

In summary, 1-(2-Methylphenyl)cyclohexylmethanamine (CAS No. 1037131-52-4) represents a multifaceted compound with broad interdisciplinary appeal. Its integration into precision medicine pipelines and sustainable chemistry initiatives reflects the evolving priorities of modern science. Ongoing research will likely uncover novel applications, solidifying its status as a cornerstone in synthetic and medicinal chemistry.